1-(2-fluorophenyl)cyclopropanecarboxylic acid

Specification

• CAS No.: 306298-00-0
• Molecular Formula: C10H9FO2
• Molecular Weight: 180.17 g/mol
• IUPAC Name: 1-(2-fluorophenyl)cyclopropane-1-carboxylic acid
• Standard InChI: InChI=1S/C10H9FO2/c11-8-4-2-1-3-7(8)10(5-6-10)9(12)13/h1-4H,5-6H2,(H,12,13)
• Standard InChI Key: MVQOOJNHXHBCGK-UHFFFAOYSA-N
• SMILES: C1CC1(C2=CC=CC=C2F)C(=O)O
• Canonical SMILES: C1CC1(C2=CC=CC=C2F)C(=O)O

Introduction

1-(2-Fluorophenyl)cyclopropanecarboxylic acid is a synthetic organic compound that belongs to the class of cyclopropanecarboxylic acids. It is characterized by the presence of a fluorine atom on the phenyl ring, which significantly influences its chemical properties and potential applications. This compound is often used in early discovery research due to its unique structural features.

Safety Information

• Hazard Classifications: Acute Tox. 4 Oral

• Signal Word: Warning

• GHS Pictogram: GHS07

• Storage Class: Combustible Solids (WGK 3 in Germany)

Synthesis and Availability

1-(2-Fluorophenyl)cyclopropanecarboxylic acid can be synthesized through various methods involving the formation of cyclopropane rings and the introduction of fluorophenyl groups. It is commercially available from suppliers like Sigma-Aldrich and CymitQuimica.

Supplier	Product Number	Price (1g)	Delivery Time
Sigma-Aldrich	CBR00122	$259.00	2 business days (US), additional 1-2 weeks (outside US)
CymitQuimica	10-F042114	Not specified	Not specified

Research Applications

This compound is primarily used in early discovery research, particularly in the fields of medicinal chemistry and organic synthesis. Its unique structure makes it a valuable intermediate for synthesizing more complex molecules with potential biological activities.

Potential Biological Activities

While specific biological activities of 1-(2-fluorophenyl)cyclopropanecarboxylic acid are not well-documented, compounds with similar structures have shown promise in various pharmacological applications. The presence of a fluorine atom can enhance the compound's stability and bioavailability, making it an interesting candidate for further investigation.

Handling and Shipping

Due to its hazardous nature, handling and shipping of 1-(2-fluorophenyl)cyclopropanecarboxylic acid require special precautions. It is classified as a dangerous good, and shipping may incur additional HazMat fees depending on the quantity and shipping method.

Shipping Type	HazMat Fee (Estimated)
Excepted Quantity	$0.00
Limited Quantity	$15-$60
Inaccessible (Haz class 6.1), Domestic	$80+
Inaccessible (Haz class 6.1), International	$150+